4-(5-Cyanopyridin-2-ylcarbamoyl)-3-methylbutyric acid

• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 5-[(5-cyanopyridin-2-yl)amino]-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C12H13N3O3/c1-8(5-12(17)18)4-11(16)15-10-3-2-9(6-13)7-14-10/h2-3,7-8H,4-5H2,1H3,(H,17,18)(H,14,15,16)
• InChI Key: LWYATALEMLOKNF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=NC=C(C=C1)C#N)CC(=O)O

Description

4-(5-Cyanopyridin-2-ylcarbamoyl)-3-methylbutyric acid is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-aminonicotinonitrile (100.0 mg, 0.839 mmol) and 4-methyldihydro-2H-pyran-2,6(3H)-dione (118 mg, 0.923 mmol) in a mixed solvent of toluene (3 mL) and DMSO (0.3 mL) was stirred at 120° C. for 24 hr. To the reaction mixture was added cold water, and the mixture was extracted with ethyl acetate (4×30 mL). The organic layer was washed with water, and dried, and the solvent was evaporated under reduced pressure. The obtained solid was washed with 50% dichloromethane/hexane solution to give 4-(5-cyanopyridin-2-ylcarbamoyl)-3-methylbutyric acid (30 mg, 14.49%) as a pale-yellow powder.